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Compound of Interest

Compound Name: 1,2-Epoxydodecane

Cat. No.: B1583528

For researchers, scientists, and professionals in drug development, 1,2-Epoxydodecane is a
valuable chemical intermediate with growing significance. This guide provides an in-depth
overview of its chemical identity, properties, and key experimental applications, including
detailed protocols and workflow visualizations.

Core Chemical Identifiers

1,2-Epoxydodecane, an epoxide of dodecene, is a key building block in organic synthesis. Its
precise identification is crucial for regulatory compliance, safety, and experimental
reproducibility.

e CAS Number: 2855-19-8[1][2][3][4]1[5]
o |[UPAC Name: 2-decyloxirane[6]

Other common synonyms for this compound include 1-Dodecene oxide, 1,2-Dodecane oxide,
and Decyloxirane.[1][2][6][7]

Physicochemical and Spectroscopic Data

A thorough understanding of the physical and chemical properties of 1,2-Epoxydodecane is
essential for its handling, storage, and application in experimental settings. The following table
summarizes key quantitative data for this compound.
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Property Value Source(s)
Molecular Formula C12H240 [1112]1[5]
Molecular Weight 184.32 g/mol [11[2][5]
Appearance Clear, colorless liquid [11[7118]
Boiling Point 124-125 °C at 15 mmHg [1119]

Flash Point 112 °F (44 °C) [10]
Density 0.839 - 0.844 g/mL at 20-25 °C  [1][4]
Refractive Index 1.435 - 1.437 [1]

Vapor Pressure 6.25 mmHg at 25 °C [3][10]
Water Solubility <1 mg/mL at 22.8 °C [10]

Key Experimental Protocols

Detailed methodologies are critical for the successful application of 1,2-Epoxydodecane in
research and development. Below are protocols for its synthesis and a key downstream
application.

Synthesis of 1,2-Epoxydodecane via Catalytic Oxidation
of 1-Dodecene

This protocol is adapted from a patented method for the co-production of 1,2-Epoxydodecane
and 1,2-dodecanediol.[5]

Materials:

1-Dodecene

Potassium bromide (KBr)

0.5 N Potassium dihydrogen phosphate (KH2POa4) buffer solution

2 N Sodium hydroxide (NaOH) solution
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e Acetonitrile
e Sodium hypochlorite (NaOCI) solution
Procedure:

o Prepare a buffer solution with a pH of 10.4 by mixing 100 mL of 0.5 N KH2PO4 and 2 mL of 2
N NaOH.

 In areactor, combine 10 g of KBr, the prepared buffer solution, 100 mL of acetonitrile, and
12.5 mL (9.5 g) of 1-dodecene.

e Add 120-150 mL of NaOCI solution.

» Heat the reaction mixture to 40 °C with vigorous stirring (at least 800 rpm) and maintain
these conditions for 10 hours.

 After the reaction is complete, remove the acetonitrile under vacuum.
e Separate the organic products via vacuum distillation.

e The resulting products, primarily 1,2-Epoxydodecane and 1,2-dodecanediol, can be
identified and quantified using gas chromatography (GC) and gas chromatography-mass
spectrometry (GC-MS).[5]

Synthesis of lonizable Lipids via Epoxide Ring-Opening

1,2-Epoxydodecane is a crucial reagent in the synthesis of ionizable lipids, which are essential
components of lipid nanoparticles for drug delivery.[6] This protocol describes the reaction of
1,2-Epoxydodecane with a polyamine.[2]

Materials:
e 1,2-Epoxydodecane
e 1,4-Bis(3-aminopropyl)piperazine

o Three-necked round-bottom flask
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Reflux condenser with a drying tube

Oil bath and magnetic stirrer

Silica for flash chromatography

Methanol (MeOH) and Dichloromethane (DCM) for elution

Procedure:

Set up a reflux apparatus with a 25 mL three-necked round-bottom flask in an oil bath. Attach
a reflux condenser with a drying tube.

e Add 5 mL of 1,2-Epoxydodecane and 0.981 mL of 1,4-Bis(3-aminopropyl)piperazine to the
flask. The epoxide is used in excess.

e Heat the mixture to 90 °C and stir for 3-4 days. The reaction progress can be monitored by
Thin-Layer Chromatography (TLC).

e The crude product, a yellow oil, can be stored at -20 °C until purification.
» Purify the product using a flash column with silica gel. A typical eluent is 5% MeOH in DCM.
o Collect and combine the fractions containing the purified product, as identified by TLC.

e The final product can be analyzed and confirmed using Nuclear Magnetic Resonance (NMR)
spectroscopy and Mass Spectrometry (MS).[2]

Visualized Workflows and Pathways

Understanding the role of 1,2-Epoxydodecane in broader chemical and biological contexts is
facilitated by visual diagrams. The following workflows are presented in the DOT language for
use with Graphviz.

Logical Workflow for lonizable Lipid Synthesis

This diagram illustrates the key steps in the synthesis of an ionizable lipid using 1,2-
Epoxydodecane, a critical process in the development of lipid nanopatrticles for drug delivery.
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Synthesis of lonizable Lipid

Reagents:
1,2-Epoxydodecane
1,4-Bis(3-aminopropyl)piperazine

'

Ring-Opening Reaction
(90°C, 3-4 days)

l
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'
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'

Purified lonizable Lipid

Analysis
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Caption: Workflow for ionizable lipid synthesis.

Experimental Workflow for Enzymatic Hydrolysis

The enzymatic hydrolysis of epoxides is a significant biotransformation. This workflow outlines
a general procedure for the kinetic resolution of a racemic epoxide, applicable to 1,2-
Epoxydodecane, to produce an enantioenriched diol.
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Enzymatic Hydrolysis of a Racemic 1,2-Alkene Oxide

Racemic 1,2-Epoxydodecane Epoxide Hydrolase
in Buffer (with co-solvent) (e.g., from yeast)
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'

Extraction of Products
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Analysis
(Chiral GC or HPLC)

:

Enantioenriched Products:
(R)-1,2-Dodecanediol
(S)-1,2-Epoxydodecane

Click to download full resolution via product page

Caption: Workflow for enzymatic epoxide hydrolysis.

General Reactivity of 1,2-Epoxydodecane

The high reactivity of the epoxide ring is central to the utility of 1,2-Epoxydodecane. This
diagram shows the general mechanism of nucleophilic ring-opening, which is fundamental to its

synthetic applications.
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Nucleophilic Ring-Opening of 1,2-Epoxydodecane

1,2-Epoxydodecane Nucleophile (Nu-)

1. Nucleophilic Attack
2. Protonation

Functionalized Dodecanol

Click to download full resolution via product page

Caption: General reactivity of 1,2-Epoxydodecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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